Cas no 306935-36-4 (2,2-(3-AMINOPHENYL)-1-IMIDAZOLINE 4-TOLUENESULPHONATE)
306935-36-4 structure
Product Name:2,2-(3-AMINOPHENYL)-1-IMIDAZOLINE 4-TOLUENESULPHONATE
CAS No:306935-36-4
MF:C16H19N3O3S
MW:333.40536236763
CID:300100
PubChem ID:44669926
Update Time:2025-04-19
2,2-(3-AMINOPHENYL)-1-IMIDAZOLINE 4-TOLUENESULPHONATE Chemical and Physical Properties
Names and Identifiers
-
- 2,2-(3-AMINOPHENYL)-1-IMIDAZOLINE 4-TOLUENESULPHONATE
- 3-(4,5-Dihydro-1H-imidazol-2-yl)aniline 4-methylbenzenesulfonate
- 306935-36-4
-
- Inchi: 1S/C9H11N3.C7H8O3S/c10-8-3-1-2-7(6-8)9-11-4-5-12-9;1-6-2-4-7(5-3-6)11(8,9)10/h1-3,6H,4-5,10H2,(H,11,12);2-5H,1H3,(H,8,9,10)
- InChI Key: LQWDYNZEXCENCU-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.N1C(C2C=CC=C(C=2)N)=NCC1
Computed Properties
- Exact Mass: 333.11471265g/mol
- Monoisotopic Mass: 333.11471265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 395
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 113Ų
2,2-(3-AMINOPHENYL)-1-IMIDAZOLINE 4-TOLUENESULPHONATE Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
306935-36-4 (2,2-(3-AMINOPHENYL)-1-IMIDAZOLINE 4-TOLUENESULPHONATE) Related Products
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